Vat Yellow 46 chemical structure and properties
Vat Yellow 46 chemical structure and properties
For Researchers, Scientists, and Drug Development Professionals
Introduction
Vat Yellow 46, also known by its Colour Index name, C.I. Vat Yellow 46, and CAS number 12237-50-2, is a synthetic vat dye belonging to the anthraquinone (B42736) class of colorants.[1][2] It is primarily utilized in the textile industry for dyeing cellulosic fibers such as cotton, linen, and rayon, owing to its excellent fastness properties.[3][4] This technical guide provides a comprehensive overview of the chemical structure, properties, and application of Vat Yellow 46.
Chemical Structure
While a definitive, publicly available 2D or 3D structure of Vat Yellow 46 is not readily accessible, its chemical composition is consistently described as a complex anthraquinone derivative. The molecule incorporates a 6-phenyl-1,3,5-triazine-2,4-diamine framework connected to anthraquinone components.[3] This intricate molecular architecture is responsible for its characteristic dyeing properties and high stability.[3]
Key Structural Components:
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Anthraquinone: A polycyclic aromatic quinone that forms the chromophoric core of the dye.
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6-phenyl-1,3,5-triazine-2,4-diamine: A heterocyclic moiety that is linked to the anthraquinone structure, contributing to the overall properties of the dye.
Physicochemical Properties
Vat Yellow 46 is a yellow powder in its commercial form.[1][5] Like other vat dyes, it is insoluble in water in its oxidized state.[4] Its application requires a chemical reduction process, typically in an alkaline medium, to convert it into a water-soluble "leuco" form, which has an affinity for cellulosic fibers. Subsequent oxidation reforms the insoluble dye within the fiber, leading to its high fastness.[6]
The dye exhibits distinct color changes in different chemical environments, which is a key characteristic of its chemical behavior.[1][3][5]
Table 1: General and Chemical Properties of Vat Yellow 46
| Property | Value | Reference |
| Common Name | Vat Yellow 46 | [1] |
| C.I. Name | C.I. Vat Yellow 46 | [1] |
| CAS Number | 12237-50-2 | [1] |
| Molecular Formula | C₃₇H₂₁N₅O₄ | [1][2] |
| Molecular Weight | 599.59 g/mol | [1][2] |
| Appearance | Yellow Powder | [1][5] |
| Chemical Class | Anthraquinone | [1][2] |
Table 2: Fastness Properties of Vat Yellow 46 on Cotton
| Fastness Test | Fading | Staining | Reference |
| Light (Xenon Arc) | 6 | - | [7] |
| Washing (ISO 105-C06) | 4-5 | 5 | [7] |
| Rubbing (Dry) | 4-5 | - | [7] |
| Rubbing (Wet) | 4 | - | [7] |
| Chlorine Bleach | 5 | 5 | [1] |
| Oxygen Bleach | 4 | 4-5 | [1] |
| Mercerized | 2 | - | [1] |
| Ironing | 5 | - | [1] |
| Perspiration (Acidic) | 4-5 | 4-5 | [7] |
| Perspiration (Alkaline) | 4-5 | 4-5 | [7] |
Note: Fastness ratings are typically on a scale of 1 to 5, with 5 being the best.
Experimental Protocols
General Synthesis Method
A detailed, step-by-step synthesis protocol for Vat Yellow 46 is not publicly available. However, the general manufacturing process involves the condensation of 6-phenyl-1,3,5-triazine-2,4-diamine with two molar equivalents of 1-chloroanthraquinone.[1] This reaction is typically carried out in a high-boiling organic solvent such as nitrobenzene, in the presence of a catalyst like iodine and an acid scavenger like pyridine.[1] The synthesis of similar vat dyes often involves multiple steps, including condensation, cyclization, oxidation, and purification.
Vat Dyeing Protocol for Cotton (Laboratory Scale)
This protocol describes the application of Vat Yellow 46 to cotton fabric.
Materials:
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Cotton fabric
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Vat Yellow 46 dye
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Sodium hydroxide (B78521) (NaOH)
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Sodium hydrosulfite (Na₂S₂O₄)
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Turkey red oil (wetting agent)
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Sodium chloride (NaCl) (optional, for exhaustion)
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Hydrogen peroxide (H₂O₂) (oxidizing agent)
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Soap or synthetic detergent
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Laboratory dyeing apparatus
Procedure:
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Preparation of the Dyebath (Vatting):
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The dyebath is prepared by creating a paste of the Vat Yellow 46 dyestuff with a wetting agent like Turkey red oil and a small amount of water.
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Sodium hydroxide and sodium hydrosulfite are then added to the bath. The sodium hydrosulfite acts as the reducing agent, and the sodium hydroxide provides the necessary alkaline environment for the reduction to occur.
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The mixture is heated to approximately 50°C for about 15 minutes to ensure complete "vatting," which is the conversion of the insoluble dye to its soluble leuco form.
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Dyeing:
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The pre-wetted cotton material is introduced into the prepared dyebath.
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The temperature is raised to 60°C, and the dyeing is carried out for 45-60 minutes.
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For improved exhaustion of the dye onto the fiber, an electrolyte such as sodium chloride can be added in portions during the dyeing process.
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Oxidation:
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After dyeing, the fabric is removed from the dyebath and squeezed to remove excess liquor.
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The soluble leuco form of the dye on the fabric is then oxidized back to its original insoluble form. This can be achieved by exposure to air (air oxidation) or by treatment with a chemical oxidizing agent, such as a dilute solution of hydrogen peroxide or sodium perborate.
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Soaping:
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To improve the final shade, fastness properties, and to remove any loosely adhering dye particles from the surface, the dyed fabric is subjected to a soaping treatment.
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This involves washing the fabric in a hot solution of soap or a synthetic detergent at or near the boil for about 15-30 minutes.
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Rinsing and Drying:
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The soaped fabric is thoroughly rinsed with hot and then cold water to remove any residual chemicals.
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Finally, the dyed fabric is dried.
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Mandatory Visualizations
Vat Dyeing Process Workflow
The following diagram illustrates the key stages of the vat dyeing process.
References
- 1. worlddyevariety.com [worlddyevariety.com]
- 2. China Biggest Vat Yellow 46 For Cotton Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
- 3. Vat Yellow 46 (12237-50-2) for sale [vulcanchem.com]
- 4. mataliaimpex.com [mataliaimpex.com]
- 5. China Biggest Vat Yellow 46 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
- 6. textilelearner.net [textilelearner.net]
- 7. Skythrene® VAT YELLOW 5GF (Y46) - Buy vat dyes, vat printing process, Vat Dyestuff Product on TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
